Cas no 1785330-79-1 (3-methoxyoxetane-3-carbaldehyde)

• Product Name: 3-methoxyoxetane-3-carbaldehyde
• CAS No: 1785330-79-1
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 6239709
• PubChem ID: 105427064
• Update Time: 2025-05-23

3-methoxyoxetane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methoxyoxetane-3-carbaldehyde
• EN300-1143712
• 1785330-79-1

• Inchi： 1S/C5H8O3/c1-7-5(2-6)3-8-4-5/h2H,3-4H2,1H3
• InChI Key： FBZBAUPMINONTH-UHFFFAOYSA-N
• SMILES： O1CC(C=O)(C1)OC

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-methoxyoxetane-3-carbaldehyde

Professional Introduction to 3-Methoxyoxetane-3-Carbaldehyde (CAS No. 1785330-79-1)

3-Methoxyoxetane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1785330-79-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 3-methoxyoxetane-3-carbaldehyde consists of an oxetane ring substituted with a methoxy group at the 3-position and a formyl group (aldehyde) at the 3-position as well. This configuration imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both the aldehyde functionality and the oxetane ring allows for diverse chemical transformations, including nucleophilic addition reactions, ring-opening reactions, and cyclization processes.

In recent years, 3-methoxyoxetane-3-carbaldehyde has been extensively studied for its role in medicinal chemistry. Its structural motif is particularly appealing for the development of bioactive molecules due to the ability of the oxetane ring to enhance molecular rigidity and binding affinity. This has led to its incorporation into various drug candidates targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-methoxyoxetane-3-carbaldehyde is its utility in constructing pharmacophores. The aldehyde group serves as a reactive site for further functionalization, enabling chemists to design molecules with specific biological activities. For instance, researchers have utilized this compound to synthesize novel analogs of known therapeutic agents, improving their efficacy and reducing side effects.

Recent advancements in computational chemistry have further highlighted the potential of 3-methoxyoxetane-3-carbaldehyde. Molecular modeling studies suggest that derivatives of this compound can exhibit potent interactions with biological targets, making them promising candidates for drug discovery. These studies have been complemented by experimental investigations, which have validated many of the computational predictions regarding its reactivity and binding properties.

The pharmaceutical industry has shown particular interest in 3-methoxyoxetane-3-carbaldehyde due to its potential as a building block for antiviral and anticancer agents. For example, researchers have reported the synthesis of oxetane-based inhibitors that target viral proteases, demonstrating the compound's ability to interfere with critical enzymatic pathways. Similarly, derivatives of this aldehyde have been explored as inhibitors of kinases and other enzymes implicated in cancer progression.

Another area where 3-methoxyoxetane-3-carbaldehyde has made significant contributions is in the development of chiral compounds. The oxetane ring can be selectively functionalized to produce enantiomerically pure derivatives, which are essential for many pharmaceutical applications. These chiral compounds have been investigated for their ability to modulate biological responses selectively, thereby enhancing therapeutic outcomes.

The synthetic methodologies associated with 3-methoxyoxetane-3-carbaldehyde have also seen considerable innovation. Recent reports highlight novel catalytic systems that facilitate efficient transformations of this compound into more complex scaffolds. These advances have not only streamlined synthetic routes but also opened up new possibilities for molecular diversification in drug discovery programs.

In conclusion, 3-methoxyoxetane-3-carbaldehyde (CAS No. 1785330-79-1) represents a cornerstone in modern organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is poised to grow even further.